
sulfamonomethoxine therapeutic efficacy
respiratory infections

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfamonomethoxine

CAS No.: 1220-83-3

Cat. No.: S544126

Get Quote

Understanding Sulfamonomethoxine

Sulfamonomethoxine is a sulfonamide antibiotic. Its classic and well-established role is to inhibit bacterial

growth.

Mechanism of Action (Antibiotic): It works by competitively inhibiting the bacterial enzyme

dihydropteroate synthase (DHPS). This enzyme is crucial for the bacterial synthesis of folic acid,
which is required for bacterial growth and replication. This mechanism is bacteriostatic (it inhibits

growth rather than killing bacteria outright) [1].
Primary Applications: Its use is well-documented in veterinary medicine for preventing and treating

bacterial infections in livestock such as poultry, cattle, and swine. Conditions include coccidiosis in
poultry, bovine respiratory diseases, and bacterial enteritis in swine [2] [1].

A Novel Mechanism: Immune Checkpoint Inhibition

Recent research has uncovered a completely different, non-antibiotic application for sulfamonomethoxine

and its derivatives. The table below summarizes this emerging area of study.
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Aspect Details

Target Pathway Programmed cell death-1 (PD-1) / Programmed cell death-ligand 1 (PD-L1)
immune checkpoint pathway [3]

Molecular Role Small-molecule inhibitor of the PD-1/PD-L1 interaction [3]

Therapeutic Goal To block the pathway that tumors use to suppress the immune system, thereby

"releasing the brakes" on T-cells to attack cancer cells [3]

Experimental
Status

In vitro studies; considered a lead compound for further drug design and

optimization [3]

The following diagram illustrates the dual therapeutic mechanisms of sulfamonomethoxine described

above:
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Research and Development Context

A patent indicates that compound injections of sulfamonomethoxine sodium mixed with trimethoprim and

other substances have been developed for veterinary use. These are intended to treat mixed infections in

poultry and livestock and to reduce drug resistance, though specific efficacy data was not provided [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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